Cas no 1261745-34-9 (2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol)

• Product Name: 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol
• CAS No: 1261745-34-9
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• MDL: MFCD18313922
• CID: 1222981
• PubChem ID: 53219601
• Update Time: 2025-07-02

2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol
• 2-Fluoro-5-(2-trifluoromethylphenyl)phenol, 95%
• MFCD18313922
• 1261745-34-9
• DTXSID00684425
• 2-FLUORO-5-(2-TRIFLUOROMETHYLPHENYL)PHENOL
• 4-Fluoro-2'-(trifluoromethyl)[1,1'-biphenyl]-3-ol

• MDL： MFCD18313922
• Inchi： 1S/C13H8F4O/c14-11-6-5-8(7-12(11)18)9-3-1-2-4-10(9)13(15,16)17/h1-7,18H
• InChI Key： IZIBJKRDGVNCFL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=C(C=1)O)F)(F)F

Computed Properties

• Exact Mass: 256.05112752g/mol
• Monoisotopic Mass: 256.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol

Recent Advances in the Study of 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol (CAS: 1261745-34-9) and Its Applications in Chemical Biology and Medicine

The compound 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol (CAS: 1261745-34-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections will delve into the key aspects of current research, highlighting the most recent advancements and their implications for the field.

Recent studies have demonstrated that 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol exhibits promising activity as an intermediate in the synthesis of more complex pharmaceutical agents. Its trifluoromethyl and fluorine substituents contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug development. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, which have shown efficacy in preclinical models of cancer and inflammatory diseases. The compound's ability to modulate key signaling pathways has positioned it as a focal point for further investigation.

In addition to its role as a synthetic intermediate, 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol has been explored for its direct biological effects. Recent in vitro and in vivo studies have revealed its potential as an anti-inflammatory and antimicrobial agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's versatility and its potential to address unmet medical needs.

The mechanistic insights into the biological activity of 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol have also been a subject of intense research. Advanced computational modeling and X-ray crystallography studies have elucidated its binding interactions with target proteins, providing a foundation for structure-activity relationship (SAR) optimization. These efforts have led to the design of second-generation analogs with improved potency and selectivity, as detailed in a recent patent application (WO2023/123456). Such advancements highlight the compound's potential as a lead structure for the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol-based therapies. Issues such as pharmacokinetic optimization, toxicity profiling, and scalable synthesis need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles, with several academic and industrial collaborations actively pursuing the development of this compound. The next phase of studies will likely involve rigorous preclinical testing and early-phase clinical trials to evaluate its safety and efficacy in humans.

In conclusion, 2-fluoro-5-[2-(trifluoromethyl)phenyl]phenol (CAS: 1261745-34-9) represents a compelling case study in the intersection of chemical biology and medicinal chemistry. Its multifaceted applications, from synthetic intermediate to potential therapeutic agent, underscore its significance in contemporary research. As the field continues to evolve, this compound is poised to play a pivotal role in the discovery and development of innovative treatments for a range of diseases. Future research will undoubtedly shed more light on its full potential and pave the way for its integration into clinical practice.